8-Bromo-6-fluorochroman

• IUPAC Name: 8-bromo-6-fluoro-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C9H8BrFO/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h4-5H,1-3H2
• InChI Key: CWHBRNOMRBEAOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC(=C2)F)Br)OC1
• Molecular Formula: C9H8BrFO
• Molecular Weight: 231.06 g/mol

Description

8-Bromo-6-fluorochroman, also known by its IUPAC name 8-bromo-6-fluorochromane, is a chemical compound with the molecular formula C9H8BrFO and a molecular weight of 231.06.

Molecular Structure Analysis

The molecular structure of 8-Bromo-6-fluorochroman is defined by its IUPAC name 8-bromo-6-fluorochromane. The InChI code for this compound is 1S/C9H8BrFO/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h4-5H,1-3H2.

Physical And Chemical Properties Analysis

8-Bromo-6-fluorochroman is a solid or liquid at room temperature. It has a molecular weight of 231.06. The compound is sealed in dry storage at room temperature.

Scientific Research Applications

Synthetic Chemistry Applications

• Generation and Trapping of Reactive Intermediates : A study by Algi, Ozen, and Balcı (2002) focused on generating and trapping a five-membered ring allene, a type of reactive intermediate, using bromo-fluoro compounds similar to 8-Bromo-6-fluorochroman (Algi, Ozen, & Balcı, 2002).

• Development of Fluorination Techniques : A study by Geary, Hope, Singh, and Stuart (2013) explored novel methods of electrophilic fluorination, a process that can be applied in the synthesis of compounds like 8-Bromo-6-fluorochroman (Geary, Hope, Singh, & Stuart, 2013).

• Chromone Scaffolds Synthesis : Dahlén et al. (2006) developed synthetic strategies for chromone derivatives, a structure related to 8-Bromo-6-fluorochroman, highlighting the importance of such compounds in drug discovery (Dahlén, Wallén, Grøtli, & Luthman, 2006).

Spectroscopy and Material Science

• Spectroscopic Properties of Halogen-Substituted Chromones : Erdogdu et al. (2019) investigated the spectroscopic properties of halogen-substituted chromones, providing insights into the electronic and vibrational characteristics of compounds like 8-Bromo-6-fluorochroman (Erdogdu, Yurdakul, Badoğlu, & Güllüoğlu, 2019).

• Dual Emission and Mechanofluorochromism : Nishida et al. (2016) synthesized compounds exhibiting dual emission and mechanofluorochromism, which could be relevant for the study of chromone-based structures like 8-Bromo-6-fluorochroman (Nishida, Ohta, Xu, Shinohara, Kamada, Akashi, Takezaki, Wakamatsu, & Orita, 2016).

Pharmaceutical Development

• Antitumor Agent Synthesis : Yin et al. (2013) synthesized and identified 6-bromo-8-ethoxy-3-nitro-2H-chromene as a potent antitumor agent, indicating the potential pharmaceutical applications of chromone structures like 8-Bromo-6-fluorochroman (Yin, Shi, Kong, Zhang, Han, Cao, Zhang, Du, Tang, Mao, & Liu, 2013).

• Synthesis of Fluorochroman Carboxylic Acids : Research by Yang et al. (2005) on the synthesis of 6-fluorochroman-2-carboxylic acids further demonstrates the pharmaceutical relevance of fluorochroman compounds (Yang, Wang, Sheng, Zhang, Yu, & Wang, 2005).

• Anti-bacterial Activity of Benzimidazoles : Kumar et al. (2006) reported on the synthesis of benzimidazoles using 6-fluorochroman-2-yl, revealing their potential anti-bacterial applications (Kumar, Vaidya, Kumar, Bhirud, & Mane, 2006).

Safety and Hazards

The safety information for 8-Bromo-6-fluorochroman indicates that it has several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P280, P301+P312, P302+P352, P305+P351+P338. The compound is labeled with the GHS07 pictogram and has a signal word of "Warning".

Mechanism of Action

Biochemical Pathways

Chromanone derivatives, a class of compounds to which 8-bromo-6-fluorochroman belongs, have been shown to exhibit a wide range of pharmacological activities . These activities suggest that multiple biochemical pathways could potentially be affected.

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and to be permeable to the blood-brain barrier . The compound is also predicted to inhibit CYP1A2 and CYP2D6, two important enzymes involved in drug metabolism .

Result of Action

Given the wide range of activities exhibited by chromanone derivatives, it is likely that the compound could have multiple effects at the molecular and cellular levels .